Cas no 2097926-00-4 (5-(4-methylthiophene-2-carbonyl)-2lambda6-thia-5-azabicyclo[2.2.1]heptane-2,2-dione)

• Product Name: 5-(4-methylthiophene-2-carbonyl)-2lambda6-thia-5-azabicyclo[2.2.1]heptane-2,2-dione
• CAS No: 2097926-00-4
• MF: C₁₁H₁₃NO₃S₂
• MW: 271.355820417404
• CID: 5337746
• Update Time: 2025-07-10

5-(4-methylthiophene-2-carbonyl)-2lambda6-thia-5-azabicyclo[2.2.1]heptane-2,2-dione Chemical and Physical Properties

Names and Identifiers

• (2,2-dioxido-2-thia-5-azabicyclo[2.2.1]heptan-5-yl)(4-methylthiophen-2-yl)methanone
• (2,2-dioxo-2lambda6-thia-5-azabicyclo[2.2.1]heptan-5-yl)-(4-methylthiophen-2-yl)methanone
• 5-(4-methylthiophene-2-carbonyl)-2lambda6-thia-5-azabicyclo[2.2.1]heptane-2,2-dione

• Inchi： 1S/C11H13NO3S2/c1-7-2-10(16-5-7)11(13)12-4-9-3-8(12)6-17(9,14)15/h2,5,8-9H,3-4,6H2,1H3
• InChI Key： KSWLXGWRFGZSQN-UHFFFAOYSA-N
• SMILES： S1(CC2CC1CN2C(C1=CC(C)=CS1)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 442
• XLogP3: 1.2
• Topological Polar Surface Area: 91.1

Additional information on 5-(4-methylthiophene-2-carbonyl)-2lambda6-thia-5-azabicyclo[2.2.1]heptane-2,2-dione

Introduction to 5-(4-methylthiophene-2-carbonyl)-2lambda6-thia-5-azabicyclo[2.2.1]heptane-2,2-dione (CAS No. 2097926-00-4)

The compound 5-(4-methylthiophene-2-carbonyl)-2lambda6-thia-5-azabicyclo[2.2.1]heptane-2,2-dione (CAS No. 2097926-00-4) represents a significant advancement in the field of medicinal chemistry, particularly in the design of novel scaffolds for therapeutic applications. This bicyclic structure, featuring a thiophene moiety and an azabicyclo[2.2.1]heptane core, has garnered attention due to its unique pharmacological potential and structural complexity.

At the heart of this compound lies its intricate bicyclic framework, which combines a seven-membered heterocycle with a sulfur atom and an azacycle. The presence of a 4-methylthiophene-2-carbonyl substituent further enhances its chemical diversity, making it a promising candidate for further derivatization and functionalization. This structural motif has been extensively studied in recent years for its ability to modulate biological pathways, particularly those involved in inflammation, pain perception, and neurodegenerative disorders.

Recent research has highlighted the importance of bicyclic scaffolds in drug discovery due to their ability to mimic natural product structures and exhibit high binding affinity to biological targets. The azabicyclo[2.2.1]heptane core, in particular, has been shown to provide stability and rigidity to drug molecules while allowing for conformational flexibility necessary for effective receptor interaction. The incorporation of a sulfur atom into the thiophene ring introduces additional electronic properties that can influence the compound's reactivity and pharmacokinetic behavior.

The 4-methylthiophene-2-carbonyl group is a key feature of this compound, serving as both a pharmacophore and a site for further chemical modification. Thiophene derivatives are well-known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and analgesic effects. The carbonyl group attached to the thiophene ring enhances the electrophilicity of the molecule, making it susceptible to nucleophilic attack and enabling the synthesis of more complex derivatives.

In the context of modern drug development, this compound exemplifies the trend toward rational design based on structural motifs that have demonstrated success in clinical trials. The thia-5-azabicyclo[2.2.1]heptane scaffold has been explored in various therapeutic areas, including central nervous system (CNS) disorders and metabolic diseases. Its ability to cross the blood-brain barrier while maintaining stability has made it an attractive candidate for treating neurological conditions such as epilepsy and Alzheimer's disease.

One of the most compelling aspects of this compound is its potential as a lead molecule for further optimization. Researchers have leveraged computational modeling and high-throughput screening techniques to identify analogs with improved pharmacological profiles. These efforts have led to the discovery of several derivatives that exhibit enhanced potency, selectivity, and reduced toxicity compared to their parent compounds.

The synthesis of 5-(4-methylthiophene-2-carbonyl)-2lambda6-thia-5-azabicyclo[2.2.1]heptane-2,2-dione involves multi-step organic transformations that highlight the ingenuity of synthetic chemists in constructing complex molecular architectures. Key steps include cyclization reactions to form the bicyclic core, followed by functionalization at the thiophene ring and introduction of the carbonyl group. Advances in catalytic methods have enabled more efficient and sustainable synthetic routes, reducing waste and improving yields.

The pharmacological evaluation of this compound has revealed intriguing interactions with various biological targets. Initial studies have shown that it modulates enzymes involved in pain signaling pathways, such as cyclooxygenase (COX) and microsomal prostaglandin E synthase 1 (mPGES). These findings align with its potential use as an analgesic agent, offering an alternative or adjunct therapy for chronic pain conditions.

Moreover, preclinical studies have explored its effects on inflammatory responses by interacting with nuclear factor kappa B (NF-κB) signaling pathways. The presence of both sulfur and nitrogen heteroatoms in its structure allows it to engage multiple binding sites on target proteins, potentially leading to synergistic therapeutic effects.

The compound's solubility profile is another critical factor influencing its pharmaceutical applicability. By optimizing its molecular structure through computational methods such as molecular dynamics simulations and ligand-based virtual screening, researchers aim to enhance water solubility while maintaining pharmacological efficacy.

In conclusion,5-(4-methylthiophene-2-carbonyl)-2lambda6-thia-5-azabicyclo[2.2.1]heptane-2,2-dione represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents with significant biological activity. Its unique scaffold provides opportunities for further exploration in drug discovery programs targeting neurological disorders as well as inflammatory conditions.